Cas no 1804774-84-2 (Methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804774-84-2
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4838894
• Update Time: 2025-05-26

Methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H10F3IN2O3/c1-18-8(17)3-5-2-7(14)16-9(6(5)4-15)19-10(11,12)13/h2H,3-4,15H2,1H3
• InChI Key： KLWPGBSGWJTZNH-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=C(C(=N1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate

Methyl 3-(Aminomethyl)-6-Iodo-2-(Trifluoromethoxy)Pyridine-4-Acetate: A Versatile Compound in Medicinal Chemistry

Methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804774-84-2) is a highly versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in drug discovery and development. The combination of an aminomethyl, iodo, and trifluoromethoxy substituents on a pyridine ring, along with an ester group, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The aminomethyl group is a key feature of this compound, providing a site for further functionalization and conjugation with other biomolecules. This group can be readily modified through various chemical reactions, such as reductive amination or coupling with carboxylic acids, to create derivatives with enhanced biological activity. The presence of the aminomethyl group also allows for the introduction of additional functional groups that can improve the pharmacokinetic properties of the final drug candidate.

The iodo substituent is another critical component of this compound. Iodine is a heavy atom that can significantly influence the electronic and steric properties of the molecule. In medicinal chemistry, iodine atoms are often used to enhance the lipophilicity and metabolic stability of drug candidates. Additionally, the iodo group can serve as a handle for radiolabeling, making it useful in imaging studies and pharmacokinetic evaluations.

The trifluoromethoxy group is known for its strong electron-withdrawing effect and high lipophilicity. This group can improve the binding affinity of molecules to their target receptors by modulating the electronic properties of the parent compound. The presence of the trifluoromethoxy group also contributes to the overall stability and bioavailability of the molecule, making it an attractive choice for drug design.

The ester functionality at the 4-position of the pyridine ring provides an additional point for chemical modification. Ester groups can be hydrolyzed under physiological conditions to release carboxylic acid derivatives, which may have improved solubility and reduced toxicity compared to their ester precursors. This property makes methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate a valuable starting material for the synthesis of prodrugs.

In recent years, there has been significant research focused on the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique combination of functional groups in methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate has made it an attractive candidate for these applications. For example, studies have shown that compounds derived from this scaffold exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation.

In addition to its potential as a drug candidate, this compound has also found applications in chemical biology research. The ability to introduce multiple functional groups through chemical modification allows researchers to explore the structure-activity relationships (SAR) of this scaffold in detail. This information is crucial for optimizing lead compounds and developing more effective therapeutic agents.

The synthesis of methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for preparing this compound, making it more accessible for large-scale production and further research.

In conclusion, methyl 3-(aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804774-84-2) is a highly versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of functional groups provides numerous opportunities for chemical modification and biological evaluation, making it an important intermediate in the development of novel therapeutic agents.